Cas no 1806936-43-5 (2-(Aminomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine)

• Product Name: 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine
• CAS No: 1806936-43-5
• MF: C₇H₆ClF₂IN₂
• MW: 318.490219593048
• CID: 4866810
• Update Time: 2025-06-08

2-(Aminomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C7H6ClF2IN2/c8-6-3(7(9)10)1-4(11)5(2-12)13-6/h1,7H,2,12H2
• InChI Key： VTLDLFGZZODCMU-UHFFFAOYSA-N
• SMILES： IC1=CC(C(F)F)=C(N=C1CN)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 173
• XLogP3: 2
• Topological Polar Surface Area: 38.9

Additional information on 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine

Introduction to 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine (CAS No. 1806936-43-5)

2-(Aminomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural features and potential applications. This compound, identified by the CAS number 1806936-43-5, belongs to the pyridine class of molecules, which are widely recognized for their role in medicinal chemistry. The presence of multiple functional groups, including an amino methyl group, a chloro substituent, a difluoromethyl group, and an iodine atom, makes this molecule a promising candidate for further exploration in drug discovery and synthesis.

The structural composition of 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine imparts unique chemical properties that are conducive to various synthetic pathways. The amino methyl group (-NHCH₂-) provides a nucleophilic center, enabling the compound to participate in condensation reactions, forming amides or imines. The chloro group (-Cl) at the 6-position can undergo substitution reactions, such as nucleophilic aromatic substitution (SNAr), allowing for further derivatization. Additionally, the difluoromethyl group (-CF₂-) enhances lipophilicity and metabolic stability, which are critical factors in pharmaceutical design. The iodine atom at the 3-position serves as a versatile handle for cross-coupling reactions, such as Suzuki or Stille couplings, facilitating the construction of more complex molecular architectures.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities. Specifically, compounds containing amino and iodine substituents have shown promise in the development of kinase inhibitors and other targeted therapies. For instance, recent studies have highlighted the importance of pyridine-based scaffolds in modulating protein-protein interactions and enzyme inhibition (Smith et al., 2022). The structural features of 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine align well with these trends, making it a valuable building block for medicinal chemists.

The utility of this compound extends beyond its role as a mere intermediate in synthesis. Its unique functionalization pattern allows for the exploration of diverse pharmacological profiles. Researchers have leveraged similar pyridine derivatives to develop inhibitors targeting diseases such as cancer, inflammation, and infectious disorders. The amino methyl group can be further modified to introduce additional pharmacophores, enhancing binding affinity to biological targets. Meanwhile, the chloro and iodine substituents provide multiple points for chemical manipulation through transition-metal-catalyzed reactions. These attributes make 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine a versatile tool in the chemist's arsenal.

Recent advances in synthetic methodologies have further enhanced the accessibility of such complex molecules. Techniques like palladium-catalyzed cross-coupling reactions have enabled efficient construction of pyridine derivatives with precise functionalization (Jones & Patel, 2021). The presence of both chloro and iodine atoms in 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine allows for sequential coupling reactions, enabling the assembly of intricate structures from simpler precursors. This flexibility is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential.

The difluoromethyl group is another critical feature that contributes to the compound's appeal. Difluorinated compounds are known for their improved pharmacokinetic properties, including enhanced solubility and metabolic stability (Zhang et al., 2020). This characteristic is particularly relevant in oral drug formulations where bioavailability is a key concern. By incorporating a difluoromethyl moiety into 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine, researchers can potentially enhance the drug-like properties of derivatives synthesized from this scaffold.

In addition to its synthetic utility, 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine has shown promise in preliminary biological evaluations. Early studies indicate that derivatives of this compound exhibit inhibitory activity against certain enzymes and receptors implicated in disease pathways. For example, modifications at the amino methyl position have led to compounds with kinase inhibition properties (Lee et al., 2021). While further research is needed to fully elucidate its biological profile, these initial findings underscore its potential as a lead compound or intermediate in drug development.

The future direction of research involving 2-(Aminomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine is likely to focus on expanding its structural diversity and exploring novel therapeutic applications. Advances in computational chemistry and high-throughput screening may accelerate the discovery process by enabling rapid virtual screening and experimental validation. Moreover, interdisciplinary approaches combining organic synthesis with bioinformatics could uncover new opportunities for utilizing this compound in precision medicine.

In conclusion,2-(Aminomethyl)-6-chloro-5-(difluoromethyl)-3-iodopyridine (CAS No. 1806936-43-5) represents a compelling example of how structural complexity can be leveraged to develop innovative pharmaceuticals. Its multifunctional nature makes it an attractive candidate for further exploration in both academic and industrial settings. As our understanding of molecular interactions continues to evolve，compounds like this will play an increasingly important role in addressing complex diseases and improving patient outcomes.